Effects of rootstocks on the flavor quality of huanglongbing-affected sweet orange juices using targeted flavoromics strategy†
RSC Advances Pub Date: 2023-02-15 DOI: 10.1039/D2RA08182B
Abstract
Citrus greening disease or Huanglongbing (HLB) is one of the most destructive diseases affecting all varieties of citrus worldwide. Aimed at optimizing the scion/rootstock combination to improve HLB-affected orange juice quality, a flavoromics strategy was used to investigate the effects of six different rootstocks (CH, blue, 1804, FG, SW, and Volk) on flavor quality of HLB affected orange juices. A sensory quality test was conducted by a panel to evaluate the sensory attributes of different orange juices. The orange juice from rootstock CH had the best flavor quality with highest sweetness, low sourness and bitterness, while rootstocks Volk and FG produced the poorest quality orange juices. Chemical profile analysis resulted in semi-quantification of 89 metabolites including 57 nonvolatile compounds and 32 volatile compounds using UHPLC-MS and GC-MS, respectively. Canonical correlation analysis indicated that some specific sugar and sugar alcohols including raffinose, xylose, rhamnose, glucose, sorbitol, and myo-inositol made a strong positive contribution to sweetness. Meanwhile, several amino acids including alanine, glutamic acid, proline, arginine, serine, asparagine, as well as aspartic acid were responsible for positive flavor quality. On the other hand, some nucleotides and limonin increased bitterness. In addition, KEGG pathway enrichment analysis demonstrated different rootstocks could affect aminoacyl-tRNA biosynthesis, ABC transporters, and monoterpenoid biosynthesis. These results indicated different rootstocks can change specific metabolites and thus affect the flavor quality of orange juices. This study also provides reference for optimizing the scion/rootstock combination to improve HLB-affected orange juice quality.
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